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Compound of Interest

Compound Name: Tricyclohexyltin hydride

Cat. No.: B8638210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricyclohexyltin hydride, with the CAS number 6056-50-4, is an organotin compound that

serves as a highly effective and selective reducing agent in organic synthesis. Its utility is most

pronounced in radical-mediated reactions, where it functions as a hydrogen atom donor. This

guide provides a comprehensive overview of its chemical properties, synthesis, spectroscopic

data, key applications with experimental details, and safety information.

Chemical and Physical Properties
Tricyclohexyltin hydride is a viscous, colorless liquid at room temperature. Its physical and

chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 6056-50-4 [1]

Molecular Formula C₁₈H₃₄Sn [1][2]

Molecular Weight 369.17 g/mol [1][2]

Appearance Viscous colorless liquid [2]

Boiling Point 129 °C at 0.05 mmHg [1]

Specific Gravity 1.26 [1]

Refractive Index 1.5409 [1]

Flash Point 105 °C [1]

Solubility
Insoluble in water. Soluble in

many organic solvents.

Hydrolytic Sensitivity
Reacts slowly with

moisture/water.
[1]

Spectroscopic Data
A summary of the key spectroscopic data for the characterization of tricyclohexyltin hydride
is provided below.

Technique Data Reference

¹H NMR (CDCl₃)
δ 5.29 (s, 1H, Sn-H), 2.82-1.39

(br s, 33H, cyclohexyl)
[2]

¹³C NMR (CDCl₃) δ 31.56, 27.57, 25.62, 24.37 [2]

¹¹⁹Sn NMR (CDCl₃) δ -92.8 ppm [2]

Synthesis
Tricyclohexyltin hydride can be reliably synthesized from the corresponding hydroxide. A

detailed experimental protocol is provided below.
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Experimental Protocol: Synthesis from Tricyclohexyltin
Hydroxide
Reaction: (C₆H₁₁)₃SnOH + NaBH₄ → (C₆H₁₁)₃SnH

Materials:

Tricyclohexyltin hydroxide (Cyhexatin)

Sodium borohydride (NaBH₄)

Diethyl ether

Water

Magnesium sulfate (MgSO₄)

Nitrogen gas (for inert atmosphere)

Procedure:[2]

In a 1 L three-necked flask equipped with a stirrer and under a nitrogen atmosphere, a

mixture of 400 mL of diethyl ether and water (1:1 ratio) is cooled to 0 °C.

Sodium borohydride (3 g, 79.4 mmol) is carefully added to the cooled mixture.

Tricyclohexyltin hydroxide (30 g, 62.2 mmol) is then added portion-wise.

An additional 100 mL of diethyl ether is added, and the reaction mixture is stirred at room

temperature for 48 hours.

After the reaction is complete, the organic layer is separated.

The organic layer is dried over anhydrous magnesium sulfate.

The solvent is removed under reduced pressure.
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The crude product is purified by distillation under high vacuum to yield tricyclohexyltin
hydride as a colorless oil.

Expected Yield: 81%[2]

Core Applications and Mechanisms
Tricyclohexyltin hydride is a valuable reagent in radical chemistry, primarily for

dehalogenation, deoxygenation, and hydrostannylation reactions. These reactions are typically

initiated by the thermal decomposition of azobisisobutyronitrile (AIBN).

Radical Dehalogenation of Alkyl Halides
This reaction involves the replacement of a halogen atom with a hydrogen atom. The general

mechanism is a radical chain process.
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Initiation

Propagation

AIBN

Initiator Radical (R'.)

Heat (Δ)

Tricyclohexyltin Radical
((C₆H₁₁)₃Sn.)

H abstraction from (C₆H₁₁)₃SnH

(C₆H₁₁)₃SnH

Alkane (R-H)

Alkyl Radical (R.)

Halogen abstraction from R-X

(C₆H₁₁)₃SnX

Alkyl Halide (R-X)

regenerates

H abstraction from (C₆H₁₁)₃SnH
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Alcohol (R-OH)

Activation to Thiocarbonyl Derivative
(e.g., Xanthate)

e.g., NaH, CS₂, MeI

Reaction Setup:
- Thiocarbonyl Derivative

- (C₆H₁₁)₃SnH
- AIBN (catalytic)

- Toluene (solvent)

Heat to Reflux
(e.g., ~110 °C)

Reaction Work-up:
- Cool to RT

- Remove solvent

Monitor by TLC

Purification:
- Column Chromatography
(to remove tin byproducts)

Deoxygenated Product (R-H)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8638210?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0717560_EN.htm
https://www.chemicalbook.com/synthesis/tricyclohexyltin-hydride.htm
https://www.benchchem.com/product/b8638210#tricyclohexyltin-hydride-cas-number-6056-50-4
https://www.benchchem.com/product/b8638210#tricyclohexyltin-hydride-cas-number-6056-50-4
https://www.benchchem.com/product/b8638210#tricyclohexyltin-hydride-cas-number-6056-50-4
https://www.benchchem.com/product/b8638210#tricyclohexyltin-hydride-cas-number-6056-50-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8638210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

